Cas no 1213948-77-6 ((1R)-1-(5-chlorofuran-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(5-chlorofuran-2-yl)ethan-1-amine
• CAS No: 1213948-77-6
• MF: C₆H₈ClNO
• MW: 145.586820602417
• CID: 5910909
• PubChem ID: 55276695
• Update Time: 2025-06-10

(1R)-1-(5-chlorofuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(5-chlorofuran-2-yl)ethan-1-amine
• EN300-1967340
• 1213948-77-6
• AKOS006327762

• Inchi： 1S/C6H8ClNO/c1-4(8)5-2-3-6(7)9-5/h2-4H,8H2,1H3/t4-/m1/s1
• InChI Key： BJSWZJBABMSYSI-SCSAIBSYSA-N
• SMILES： ClC1=CC=C([C@@H](C)N)O1

Computed Properties

• Exact Mass: 145.0294416g/mol
• Monoisotopic Mass: 145.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R)-1-(5-chlorofuran-2-yl)ethan-1-amine

Introduction to (1R)-1-(5-Chlorofuran-2-yl)ethan-1-amine (CAS No. 1213948-77-6)

(1R)-1-(5-Chlorofuran-2-yl)ethan-1-amine (CAS No. 1213948-77-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by a 5-chlorofuran-2-yl substituent attached to a chiral ethylamine moiety, which imparts specific stereochemical features that can influence its interactions with biological targets.

The chiral center in (1R)-1-(5-chlorofuran-2-yl)ethan-1-amine plays a crucial role in its pharmacological profile, as enantiomers often exhibit distinct biological activities. The (R)-configuration of this compound has been the focus of recent studies due to its potential therapeutic applications. Research has shown that the (R)-enantiomer can exhibit selective binding to certain receptors, making it a valuable candidate for drug development.

In the context of medicinal chemistry, (1R)-1-(5-chlorofuran-2-yl)ethan-1-amine has been explored for its potential as a lead compound in the development of new therapeutic agents. Its furan ring and chlorine substituent contribute to its structural diversity, which can be leveraged to optimize its pharmacological properties. For instance, the furan ring can enhance the compound's lipophilicity and metabolic stability, while the chlorine substituent can modulate its electronic properties and improve binding affinity to target proteins.

Recent studies have investigated the biological activities of (1R)-1-(5-chlorofuran-2-yl)ethan-1-amine in various cellular and animal models. One notable area of research is its potential as an antiviral agent. Preliminary data suggest that this compound may inhibit the replication of certain viruses by interfering with key viral enzymes or pathways. Additionally, it has been evaluated for its anti-inflammatory properties, with some studies indicating that it can modulate the expression of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo.

The pharmacokinetic properties of (1R)-1-(5-chlorofuran-2-yl)ethan-1-amine have also been studied to assess its suitability as a therapeutic candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective drug delivery and minimizing adverse effects. Furthermore, its stability under physiological conditions and in various formulations has been evaluated to optimize its use in clinical settings.

In terms of clinical applications, (1R)-1-(5-chlorofuran-2-yl)ethan-1-amine is currently being investigated for its potential use in treating various diseases. For example, it is being studied as a possible treatment for viral infections such as influenza and hepatitis C. Additionally, its anti-inflammatory properties make it a promising candidate for managing conditions such as rheumatoid arthritis and inflammatory bowel disease. Clinical trials are ongoing to evaluate the safety and efficacy of this compound in these contexts.

The synthesis of (1R)-1-(5-chlorofuran-2-yl)ethan-1-amine involves several steps that require precise control over chirality and functional group manipulation. Common synthetic routes include the use of chiral auxiliaries or catalysts to ensure the formation of the desired enantiomer. Recent advancements in asymmetric synthesis have facilitated the efficient production of this compound on a larger scale, making it more accessible for further research and development.

Despite its promising potential, there are still challenges associated with the development of (1R)-1-(5-chlorofuran-2-yl)ethan-1-amine as a therapeutic agent. These include optimizing its pharmacological properties to achieve higher potency and selectivity, as well as addressing any potential toxicity or side effects. Ongoing research aims to overcome these challenges through structure-based drug design and extensive preclinical testing.

In conclusion, (1R)-1-(5-chlorofuran-2-yl)ethan-1-amine (CAS No. 1213948-77-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, particularly the chiral center and functional groups, make it an attractive candidate for further exploration in medicinal chemistry and pharmaceutical research. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.